Cas no 1804773-20-3 (2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804773-20-3
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4814018
• Update Time: 2025-07-22

2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-2-4(7(14)15)13-6(12)5(3)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： RAWKTPOROOAADV-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=CC(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Recent Advances in the Application of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1804773-20-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1804773-20-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the carboxylic acid moiety further enhances its utility as a key intermediate in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid in targeting tyrosine kinase receptors associated with cancer progression. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in a lead candidate with nanomolar inhibitory activity. This breakthrough underscores the compound's potential as a scaffold for designing next-generation anticancer therapeutics.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid exhibited potent activity against multidrug-resistant bacterial strains. The trifluoromethoxy group was found to play a critical role in enhancing membrane permeability, thereby improving the compound's bioavailability and efficacy.

Another notable advancement involves the use of this compound in positron emission tomography (PET) tracer development. Researchers at the Massachusetts General Hospital utilized the iodine moiety of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid for radioisotope labeling, creating a novel PET tracer for imaging neurodegenerative diseases. The tracer demonstrated high specificity for amyloid plaques, offering a promising tool for early diagnosis of Alzheimer's disease.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid derivatives. Recent efforts have focused on streamlining synthetic routes to improve yield and purity, as reported in a 2024 Organic Process Research & Development article. The integration of flow chemistry techniques has shown particular promise in addressing these challenges.

Looking ahead, the versatility of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid positions it as a valuable asset in drug discovery pipelines. Its unique chemical properties enable diverse modifications, making it adaptable to various therapeutic areas. Future research directions may include exploring its potential in antiviral drug development and as a ligand for metal-catalyzed reactions in bioconjugation strategies.